Cas no 2229473-62-3 (O-2-(2-methoxynaphthalen-1-yl)propylhydroxylamine)

• Product Name: O-2-(2-methoxynaphthalen-1-yl)propylhydroxylamine
• CAS No: 2229473-62-3
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 6233670
• PubChem ID: 165708400
• Update Time: 2025-10-31

O-2-(2-methoxynaphthalen-1-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-methoxynaphthalen-1-yl)propylhydroxylamine
• 2229473-62-3
• EN300-1736322
• O-[2-(2-methoxynaphthalen-1-yl)propyl]hydroxylamine

• Inchi： 1S/C14H17NO2/c1-10(9-17-15)14-12-6-4-3-5-11(12)7-8-13(14)16-2/h3-8,10H,9,15H2,1-2H3
• InChI Key： RFKNBEYBBXLSJH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C=CC=CC2=C1C(C)CON

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(2-methoxynaphthalen-1-yl)propylhydroxylamine

Professional Introduction to O-2-(2-methoxynaphthalen-1-yl)propylhydroxylamine (CAS No. 2229473-62-3)

O-2-(2-methoxynaphthalen-1-yl)propylhydroxylamine, a compound with the CAS number 2229473-62-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of a 2-methoxynaphthalen-1-yl moiety in its molecular structure suggests a high degree of versatility, which is often exploited in the synthesis of bioactive molecules.

The O-2-(2-methoxynaphthalen-1-yl)propylhydroxylamine molecule is characterized by its hydroxylamine functional group, which is a well-known pharmacophore in medicinal chemistry. This functional group is frequently incorporated into drug candidates due to its ability to interact with biological targets in a manner that can modulate physiological processes. The naphthalene ring system, particularly when substituted with a methoxy group, adds another layer of complexity and reactivity to the molecule, making it a promising candidate for further chemical manipulation.

In recent years, there has been a surge in research focused on developing novel compounds that can address various therapeutic challenges. The 2-methoxynaphthalen-1-yl substituent in O-2-(2-methoxynaphthalen-1-yl)propylhydroxylamine has been identified as a key structural element that can enhance the compound's binding affinity to biological receptors. This has led to investigations into its potential use as an intermediate in the synthesis of more complex pharmacological agents.

The hydroxylamine group in this compound also plays a crucial role in its reactivity and potential biological activity. Hydroxylamines are known for their ability to participate in various chemical reactions, including oxidation-reduction processes, which are fundamental to many biological pathways. This characteristic makes O-2-(2-methoxynaphthalen-1-yl)propylhydroxylamine a valuable tool for researchers exploring new therapeutic strategies.

Recent studies have highlighted the importance of structurally diverse molecules in drug discovery. The unique combination of the 2-methoxynaphthalen-1-yl and hydroxylamine functionalities in O-2-(2-methoxynaphthalen-1-yl)propylhydroxylamine positions it as a versatile building block for the development of novel therapeutics. Researchers have been particularly interested in its potential applications in the treatment of neurological disorders, where modulating specific biological pathways is crucial.

The synthesis of O-2-(2-methoxynaphthalen-1-yl)propylhydroxylamine involves several key steps that highlight the compound's complexity and the sophistication required for its production. The introduction of the methoxy group onto the naphthalene ring necessitates precise control over reaction conditions to ensure high yield and purity. Additionally, the attachment of the propylhydroxylamine moiety requires careful consideration to avoid unwanted side reactions that could compromise the integrity of the final product.

In conclusion, O-2-(2-methoxynaphthalen-1-yl)propylhydroxylamine (CAS No. 2229473-62-3) is a compound with significant potential in pharmaceutical research and development. Its unique structural features, particularly the presence of the 2-methoxynaphthalen-1-yl and hydroxylamine groups, make it a valuable intermediate for synthesizing bioactive molecules. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.